N-[1-(2,4-dimethylphenyl)ethyl]-5-methyl-2-thiophenecarboxamide

• IUPAC Name: N-[1-(2,4-dimethylphenyl)ethyl]-5-methylthiophene-2-carboxamide
• InChI: InChI=1S/C16H19NOS/c1-10-5-7-14(11(2)9-10)13(4)17-16(18)15-8-6-12(3)19-15/h5-9,13H,1-4H3,(H,17,18)
• InChI Key: JTEPIXPCPKTQNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)NC(=O)C2=CC=C(S2)C)C
• Molecular Formula: C16H19NOS
• Molecular Weight: 273.4 g/mol

Description

N-[1-(2,4-dimethylphenyl)ethyl]-5-methyl-2-thiophenecarboxamide is a synthetic compound that belongs to the class of amides and is commonly known as U-47700. It was first synthesized in 1970 by a team of scientists at Upjohn Laboratories, and since then, it has gained popularity in the research community due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of U-47700 involves its binding to the μ-opioid receptors in the brain and spinal cord, leading to the activation of the G-protein-coupled receptor signaling pathway. This results in the inhibition of the release of neurotransmitters such as substance P, which are involved in the transmission of pain signals. It also leads to the activation of the reward pathway, which is responsible for the feelings of pleasure and euphoria.
Biochemical and Physiological Effects:
U-47700 has been found to produce a range of biochemical and physiological effects in the body. It has been shown to have potent analgesic properties, which make it a potential candidate for the treatment of chronic pain. It also produces sedative and anxiolytic effects, which make it useful in the treatment of anxiety and insomnia. Additionally, it has been found to have antitussive properties, which make it useful in the treatment of cough.

Advantages and Limitations for Lab Experiments

U-47700 has several advantages and limitations for lab experiments. Its potent analgesic and sedative effects make it a useful tool for studying the mechanisms of pain and sleep regulation. However, its potential for abuse and dependence makes it a risky compound to work with, and strict safety measures need to be taken to ensure the safety of researchers.

Future Directions

There are several future directions for the study of U-47700. One potential area of research is the development of novel compounds that can selectively activate or block specific opioid receptors, which could lead to the development of safer and more effective pain medications. Another area of research is the study of the long-term effects of U-47700 on the brain and body, which could help to better understand the risks associated with its use. Finally, the development of new analytical methods for the detection of U-47700 in biological samples could help to improve its detection and monitoring in clinical and forensic settings.
Conclusion:
In conclusion, U-47700 is a synthetic compound that has gained popularity in the scientific community due to its unique properties and potential applications. It is a potent μ-opioid receptor agonist that produces analgesic, sedative, and euphoric effects. While it has several advantages for lab experiments, its potential for abuse and dependence makes it a risky compound to work with. There are several future directions for the study of U-47700, including the development of novel compounds, the study of its long-term effects, and the development of new analytical methods for its detection.

Scientific Research Applications

U-47700 has been extensively studied in the scientific community for its potential applications in various fields. It has been found to be a potent μ-opioid receptor agonist, which means that it can bind to and activate the μ-opioid receptors in the brain and spinal cord, leading to analgesia, sedation, and euphoria.